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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

potassium hydride (KH) powder. It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize or are considering the use of this

highly reactive and potent superbase in their work. This document summarizes key quantitative

data, details relevant experimental protocols for property determination, and provides visual

representations of important processes and relationships.

Core Physical and Chemical Properties
Potassium hydride is an inorganic compound with the chemical formula KH. It is an alkali

metal hydride characterized by an ionic bond between the potassium cation (K⁺) and the

hydride anion (H⁻). In its pure form, it is a white crystalline solid, though commercial

preparations often appear as a gray powder.[1] Due to its extreme reactivity with water and air,

it is typically supplied as a 20-35% dispersion in mineral oil or paraffin wax to ensure safer

handling and storage.[1][2]

Quantitative Physical Data
The following tables summarize the key physical and thermodynamic properties of potassium
hydride powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1199103?utm_src=pdf-interest
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_hydride
https://en.wikipedia.org/wiki/Potassium_hydride
https://www.lookchem.com/casno7693-26-7.html
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Properties Value References

Chemical Formula KH [1]

Molar Mass 40.1062 g/mol [1]

Appearance
White to gray crystalline

powder
[1]

Density ~1.43 g/cm³ [1]

Thermodynamic Properties Value References

Decomposition Temperature ~400 °C [1]

Heat Capacity (C) 37.91 J/(mol·K) [1]

Standard Enthalpy of

Formation (ΔfH⦵298)
-57.82 kJ/mol [1]

Crystal Structure Value References

Crystal System Cubic [1]

Space Group Fm3m (No. 225) [1]

Structure Type Rock Salt (NaCl) [3]

Solubility Behavior References

Water Reacts violently [1][4]

Organic Solvents (e.g.,

benzene, diethyl ether)
Insoluble [1]

Fused Hydroxides (e.g.,

molten NaOH)
Soluble [1]

Experimental Protocols for Property Determination
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Accurate characterization of potassium hydride's physical properties requires specialized

experimental techniques due to its reactive nature. The following sections detail the

methodologies for determining its key characteristics.

Crystal Structure Determination via X-ray Diffraction
(XRD)
The crystal structure of potassium hydride is determined using powder X-ray diffraction

(XRD). Due to its sensitivity to air and moisture, the sample must be handled in an inert

atmosphere.

Methodology:

Sample Preparation: Inside a glovebox with an inert atmosphere (e.g., argon or nitrogen), a

small amount of potassium hydride powder is loaded into a thin-walled glass capillary tube

(e.g., 0.5 mm diameter). The capillary is then hermetically sealed to prevent any contact with

air.[5]

Instrument Setup: A powder diffractometer is used, typically with a copper X-ray source (Cu

Kα radiation, λ ≈ 1.54 Å).[5] The instrument is configured for Debye-Scherrer transmission

geometry.

Data Collection: The sealed capillary containing the sample is mounted on the diffractometer.

The X-ray beam is directed at the sample, and the diffraction pattern is collected over a

specified 2θ range (e.g., 15-80°).[5]

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed. The

positions of the diffraction peaks are used to determine the lattice parameters and the crystal

system. By comparing the experimental pattern with calculated patterns based on known

structures, the rock salt (NaCl-type) crystal structure of potassium hydride can be

confirmed.[5]

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)
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Thermogravimetric analysis (TGA) is employed to determine the thermal stability and

decomposition temperature of potassium hydride.

Methodology:

Sample Preparation: A small, accurately weighed sample of potassium hydride (typically a

few milligrams) is placed in an inert crucible (e.g., alumina). This process is conducted in a

glovebox to prevent premature reaction.

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to

provide a non-reactive atmosphere. The desired temperature program is set, which typically

involves a linear heating rate (e.g., 10 °C/min) over a specified temperature range.

Data Collection: The crucible is placed in the TGA furnace, and the experiment is initiated.

The instrument continuously measures the sample's mass as a function of temperature.

Data Analysis: The resulting TGA curve plots the percentage of weight loss against

temperature. The onset temperature of the significant weight loss step corresponds to the

decomposition of potassium hydride into potassium metal and hydrogen gas. This provides

a quantitative measure of its thermal stability.

Bulk Density Measurement
The bulk density of potassium hydride powder is determined by measuring the volume of a

known mass of the powder.

Methodology:

Sample Preparation: A sufficient quantity of potassium hydride powder is handled in an

inert environment.

Procedure:

A dry, tared graduated cylinder of a specific volume (e.g., 250 mL) is used.[6]

A known mass of the powder (e.g., 100 g) is gently introduced into the cylinder without

compaction.[6]
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The powder is carefully leveled without unsettling it, and the apparent volume is read from

the cylinder's graduations.[6]

The bulk density is calculated by dividing the mass of the powder by the measured

volume.[6]

For tapped density, the cylinder is mechanically tapped a specified number of times to

achieve a more settled packing of the powder before the final volume is measured.[6]

Heat Capacity Determination
The heat capacity of air-sensitive powders like potassium hydride can be determined using

relaxation calorimetry.

Methodology:

Sample Encapsulation: In an inert atmosphere, a small, weighed sample of potassium
hydride is placed in a hermetically sealed differential scanning calorimetry (DSC) pan. A

layer of Apiezon N grease can be added to improve thermal contact.[7][8]

Calorimeter Setup: A relaxation calorimeter, such as that in a Quantum Design Physical

Property Measurement System (PPMS), is used.[7][8]

Measurement Procedure: The technique involves a four-step measurement process to

accurately determine the heat capacity of the sample by subtracting the heat capacity of the

pan and grease.[7] This involves measuring the heat capacity of the empty pan with grease

and the sealed pan containing the sample.

Data Analysis: By analyzing the thermal relaxation curves at various temperatures, the heat

capacity of the potassium hydride sample as a function of temperature can be determined

with high accuracy.[7]

Enthalpy of Formation Determination
The standard enthalpy of formation of potassium hydride can be determined using solution

calorimetry.

Methodology:
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Calorimeter Setup: A solution calorimeter is used, which measures the heat change during a

chemical reaction.

Reaction Scheme: The enthalpy of formation is determined indirectly by measuring the

enthalpies of reaction of potassium metal and potassium hydride with a suitable solvent

(e.g., an acid solution) in the calorimeter.

Reaction 1: K(s) + H⁺(aq) → K⁺(aq) + ½ H₂(g) (Enthalpy ΔH₁)

Reaction 2: KH(s) + H⁺(aq) → K⁺(aq) + H₂(g) (Enthalpy ΔH₂)

Data Collection: A known amount of potassium is reacted in the calorimeter, and the heat

evolved (ΔH₁) is measured. Subsequently, a known amount of potassium hydride is

reacted under the same conditions, and the heat evolved (ΔH₂) is measured.

Calculation: According to Hess's law, the enthalpy of formation of potassium hydride (K(s) +

½ H₂(g) → KH(s)) is calculated as the difference between the enthalpies of these two

reactions (ΔfH° = ΔH₁ - ΔH₂).

Visualizations: Workflows and Reactions
The following diagrams, created using the DOT language, illustrate key processes related to

potassium hydride.

Potassium Metal (K)

High-Temperature Reactor
(200-350 °C)

Hydrogen Gas (H2)

Potassium Hydride (KH)2K + H2 → 2KH

Click to download full resolution via product page

Caption: Synthesis of Potassium Hydride from its Elements.
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Caption: Reaction of Potassium Hydride with Water.
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Caption: Workflow for the Physical Characterization of KH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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